4-(2,6-diethylphenyl)-5-(pyridin-3-yl)-4H-1,2,4-triazole-3-thiol

• IUPAC Name: 4-(2,6-diethylphenyl)-3-pyridin-3-yl-1H-1,2,4-triazole-5-thione
• InChI: InChI=1S/C17H18N4S/c1-3-12-7-5-8-13(4-2)15(12)21-16(19-20-17(21)22)14-9-6-10-18-11-14/h5-11H,3-4H2,1-2H3,(H,20,22)
• InChI Key: OVERFFTYHTZZPI-UHFFFAOYSA-N
• Canonical SMILES: CCC1=C(C(=CC=C1)CC)N2C(=NNC2=S)C3=CN=CC=C3
• Molecular Formula: C17H18N4S
• DSSTOX Substance ID: DTXSID201323332
• Molecular Weight: 310.4 g/mol
• Solubility: 41.3 [ug/mL] (The mean of the results at pH 7.4)
• CAS RN: 380442-83-1

Description

4-(2,6-diethylphenyl)-5-(pyridin-3-yl)-4H-1,2,4-triazole-3-thiol is a chemical compound that belongs to the class of triazole derivatives. It has gained significant attention in scientific research due to its potential applications in various fields, including medicinal chemistry, biochemistry, and materials science.

Scientific Research Applications

Antimicrobial Activity Several studies have synthesized new 1,2,4-triazoles, exploring their antimicrobial properties. For instance, Bayrak et al. (2009) reported the synthesis of new 1,2,4-triazoles starting from isonicotinic acid hydrazide and evaluated their antimicrobial activities. These compounds showed good to moderate activity against various microorganisms, indicating their potential as antimicrobial agents (Bayrak, Demirbaş, Demirbas, & Karaoglu, 2009).

Anti-inflammatory and Antioxidant Properties The anti-inflammatory activity of thiazolo[3,2-b][1,2,4]triazole derivatives bearing the pyridin-3/4-yl moiety was explored by Toma et al. (2017). These compounds were synthesized and evaluated, with some derivatives showing promising anti-inflammatory effects, which could be beneficial for developing new anti-inflammatory drugs (Toma, Mogoșan, Vlase, Leonte, & Zaharia, 2017). Additionally, Alaşalvar et al. (2021) investigated the antioxidant properties of a novel triazole derivative, indicating its effectiveness in scavenging free radicals and suggesting its potential use as an antioxidant agent (Alaşalvar, Öztürk, Gökce, Güder, Menteşe, & Bektaş, 2021).

Corrosion Inhibition In materials science, triazole derivatives have been studied for their corrosion inhibition properties. Ansari, Quraishi, and Singh (2014) examined Schiff’s bases of pyridyl substituted triazoles as corrosion inhibitors for mild steel in hydrochloric acid solution. Their findings demonstrate that these compounds are effective in protecting mild steel against corrosion, making them valuable for industrial applications (Ansari, Quraishi, & Singh, 2014).